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Compound of Interest

Compound Name: 3-Vinylphenol

cat. No.: B127234

An In-depth Technical Guide to 3-Vinylphenol

This technical guide provides a comprehensive overview of 3-Vinylphenol (also known as 3-
ethenylphenol or m-hydroxystyrene), a versatile organic compound with significant applications
in pharmaceutical synthesis and polymer chemistry. This document is intended for researchers,
scientists, and professionals in drug development, offering detailed information on its chemical
properties, synthesis protocols, and key applications.

Core Molecular Information

3-Vinylphenol is a phenolic compound distinguished by a vinyl group attached to the phenolic
ring.[1] Its chemical structure is fundamental to its reactivity and utility as an intermediate in
various chemical syntheses.[1]

Table 1: Chemical Identity and Molecular Properties of 3-Vinylphenol
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Identifier Value Source
Chemical Formula CsHsO [LI21031[41511611 7]
Molecular Weight 120.15 g/mol (1112116171

CAS Number 620-18-8 [11[2][3][5]

IUPAC Name 3-ethenylphenol [6]

Canonical SMILES C=CC1=CC(=CC=C1)0 [3][6]

YNGIFMKMDRDNBQ-
InChliKey [1][6]
UHFFFAOYSA-N

3-Ethenylphenol, 3-
Synonyms Hydroxystyrene, m- [21151[7]
Hydroxystyrene, m-Vinylphenol

Physicochemical and Safety Data

The physical properties and handling requirements are critical for laboratory use. 3-
Vinylphenol is an air- and heat-sensitive liquid, often stabilized with tert-butylcatechol (TBC) to
prevent polymerization.[1]

Table 2: Physicochemical and Safety Data for 3-Vinylphenol
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Property Value Source

Colorless to Light yellow clear

Appearance o [7]

liquid
- ) 105°C at 5 mmHg; 230.8°C at

Boiling Point [11[3]
760 mmHg

Melting Point 1°C [3]

Density 1.055 g/cm3 [3]

Flash Point 103.5°C [3]

Refractive Index 1.5804 [3]

Purity >98% [51[7]

Store sealed and frozen
Storage _ [1]
(-20°C) under an inert gas

Primary Hazards Corrosive, Irritant [6]

Experimental Protocols and Synthesis

3-Vinylphenol can be synthesized through several methods. A notable sustainable approach
involves the use of cardanol, a renewable resource derived from cashew nut shell liquid
(CNSL).[1]

Synthesis of 3-Vinylphenol from Cardanol

A significant and green route for producing 3-Vinylphenol involves a two-step process starting
from cardanol.[1][8] This method is advantageous due to its use of a renewable precursor and
high yields.[1][9]

Methodology:

o Ethenolysis of Cardanol: Cardanol undergoes ethenolysis to produce 3-(non-8-enyl)phenol
as an intermediate.[8][9]
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e Isomerizing Ethenolysis: The intermediate, 3-(non-8-enyl)phenol, is then subjected to a one-
pot isomerizing ethenolysis using palladium-based catalysts.[1][8]

This process achieves high yields, typically between 65-78%.[1] The metathesis reaction is
effective in dichloromethane (DCM), but greener solvents like 2-methyl tetrahydrofuran have
been shown to produce similar results.[8][9]

Sustainable Synthesis of 3-Vinylphenol
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(from Cashew Nut Shell Liquid)
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Synthesis of 3-Vinylphenol from Cardanol.

Alternative Synthesis: Ring-Closing Enyne Metathesis
(RCEM)

An alternative laboratory-scale synthesis involves the use of Ruthenium-Catalyzed Ring-
Closing Enyne Metathesis (RCEM) followed by tautomerization.[10] This method provides
selective access to the compound and avoids the formation of regioisomers.[10]

Applications in Drug Development
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3-Vinylphenol is a critical intermediate in the synthesis of several important pharmaceutical
compounds.[1] Its versatile structure allows for its incorporation into a range of drug molecules.

Synthesis of Norfenefrine and Related Drugs

3-Vinylphenol is a key precursor for Norfenefrine, which can then be converted to other
sympathomimetic amines.[1]

Experimental Protocol for Norfenefrine Synthesis:

Reaction: Hydroxyamination of 3-Vinylphenol.[8][9]

Catalyst: An iron porphyrin catalyst is employed.[1][8]

Yield: This reaction typically achieves yields exceeding 70%.[8][9]

Further Synthesis: Norfenefrine can be subsequently methylated or ethylated to produce rac-
Phenylephrine and Etilefrine, respectively.[1][8]

Synthesis of Fenoprofen

Fenoprofen, a non-steroidal anti-inflammatory drug (NSAID), can also be synthesized from 3-
Vinylphenol derivatives.[1]

Experimental Protocol for Fenoprofen Synthesis:

» Starting Material: 1-Phenoxy-3-vinylbenzene (derived from 3-Vinylphenol via C-O coupling).

[1]
» Reaction: Enantioselective, branch-selective methoxycarbonylation.[1]
o Catalyst System: A combination of Pd/DTBPMB with rac-BINOL-phosphoric acid is used.[1]

 Yield: The reaction yields 82% of the desired branched product with an 88% enantiomeric
excess.[1]
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Pharmaceutical Synthesis Pathways from 3-Vinylphenol
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Pharmaceutical drugs derived from 3-Vinylphenol.

Biological Activity and Other Applications

Beyond its role as a synthetic intermediate, 3-Vinylphenol and its derivatives exhibit potential
biological activities.

o Antimicrobial Properties: In vitro studies have suggested that 3-Vinylphenol shows
antimicrobial effects against strains like Staphylococcus aureus and Escherichia coli.[1]

e Antioxidant and Anti-inflammatory: The compound has also demonstrated antioxidant and
anti-inflammatory properties.[1] The mechanism of action is linked to its ability to form
vinylphenols through decarboxylation, which then exhibit these activities.[1]

e Polymer Chemistry: 3-Vinylphenol is a valuable monomer for producing phenolic resins and
various copolymers used in advanced materials such as microphotoresists and ion exchange
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resins.[1]

Safety and Handling Protocols

Proper handling of 3-Vinylphenol is essential due to its hazardous nature. It is classified as
corrosive and an irritant.[6]

Recommended Handling Procedures:

» Personal Protective Equipment (PPE): Always wear appropriate protective gear, including
nitrile gloves, safety goggles, and a lab coat.[1]

o Ventilation: Work in a well-ventilated area or under a fume hood to prevent inhalation of
vapors.[1]

» Storage: The compound is air- and heat-sensitive and must be stored in a tightly sealed
container under an inert atmosphere at -20°C to prevent polymerization and degradation.[1]

 Incompatibilities: Avoid contact with strong oxidizing agents.[11]
e Emergency Procedures:
o Eye Contact: Immediately rinse eyes with water for at least 15 minutes.[1][11]

o Skin Contact: Wash the affected area with plenty of water.[12][13] Remove contaminated
clothing.[12]

o Ingestion: If ingested, rinse the mouth with water and seek immediate medical attention.[1]
[11]
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Laboratory Handling Workflow for 3-Vinylphenol
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Recommended laboratory workflow for 3-Vinylphenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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